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Compound of Interest

2-Nitro-4-
Compound Name:
(trifluoromethyl)benzonitrile

cat. No.: B1329358

An In-depth Technical Guide to 2-Nitro-4-
(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties,
synthesis, and applications of 2-Nitro-4-(trifluoromethyl)benzonitrile, a key intermediate in
the pharmaceutical and agrochemical industries.

Introduction

2-Nitro-4-(trifluoromethyl)benzonitrile is an aromatic organic compound characterized by the
presence of a nitro group, a trifluoromethyl group, and a nitrile group attached to a benzene
ring.[1] Its chemical formula is CsH3F3N20:2.[1][2][3][4] This compound typically appears as a
yellow crystalline solid or chunks.[1][5] The unique combination of electron-withdrawing groups
makes it a versatile building block in organic synthesis, particularly for creating more complex,
biologically active molecules.[6] It is primarily utilized as an intermediate in the preparation of
various pharmaceuticals and agrochemicals, such as 2-nitro-4-(trifluoromethyl)benzaldehyde.

[21[5][7]

Chemical Structure
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The structure of 2-Nitro-4-(trifluoromethyl)benzonitrile consists of a benzene ring substituted
at position 1 with a cyano group, at position 2 with a nitro group, and at position 4 with a
trifluoromethyl group.
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Caption: 2D structure of 2-Nitro-4-(trifluoromethyl)benzonitrile.

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below. These properties

are essential for handling, storage, and application in synthetic chemistry.

Property Value Reference(s)
2-Nitro-4-
IUPAC Name ) o [1]
(trifluoromethyl)benzonitrile
CAS Number 778-94-9 [1112]
Molecular Formula CsH3F3N20:2 [11[2][3]
Molecular Weight 216.12 g/mol [2][3]
Appearance Yellow crystalline solid/chunks [1][5]
Melting Point 44-47 °C (lit.) [3][5]
Boiling Point 156-158 °C at 18 mmHg (lit.) [315]
Density 1.5604 g/cm3 (estimate) [31[5]
Flash Point 113 °C (235.4 °F) - closed cup
Sparingly soluble in water.[1]
N Soluble in organic solvents like
Solubility _ [1][8]
dichloromethane and toluene.
[8]
BQCWLXXZTCLGSZ-
InChl Key [1][5]
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Experimental Protocols

Synthesis of 2-Nitro-4-(trifluoromethyl)benzonitrile
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A documented method for preparing 2-Nitro-4-(trifluoromethyl)benzonitrile involves a two-

step process starting from 2-nitro-4-trifluoromethylbenzaldehyde.[9]

Step 1: Synthesis of 2-Nitro-4-trifluoromethylbenzaldehyde Oxime

Reactants: 2-nitro-4-trifluoromethylbenzaldehyde is used as the raw material. It is reacted
with hydroxylamine hydrochloride in the presence of an inorganic base.[9]

Solvent: The reaction is carried out in water. The preferred weight ratio of water to 2-nitro-4-
trifluoromethylbenzaldehyde is 3:1.[9]

Stoichiometry: The molar ratio of hydroxylamine hydrochloride to 2-nitro-4-
trifluoromethylbenzaldehyde is preferably 1:1.[9]

Conditions: The reaction is conducted at a temperature of 0-20 °C.[9]

Outcome: This step yields 2-nitro-4-trifluoromethylbenzaldehyde oxime.[9]

Step 2: Dehydration to 2-Nitro-4-(trifluoromethyl)benzonitrile

Reactant: The 2-nitro-4-trifluoromethylbenzaldehyde oxime product from Step 1 is dissolved
in acetonitrile.[9]

Reagents: Acetic anhydride and a nickel composite catalyst (compounded from nickel
acetate and Raney nickel) are added while stirring.[9]

Conditions: The mixture is heated to reflux at approximately 83-85 °C and reacted for 2
hours.[9]

Workup:
o After the reaction, the mixture is cooled to room temperature.[9]
o The catalyst is recovered by filtration.[9]

o The mother liquor is concentrated by heating to recover the solvent.[9]
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o The remaining kettle solution is rectified in a tower to obtain the final product, 2-nitro-4-
trifluoromethylbenzonitrile.[9]

* Yield & Purity: This process reports yields of 82-84% with a purity of over 98% (GC/MS).[9]
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Step 1: Oximation
React with Hydroxylamine HCI
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Caption: Synthesis workflow for 2-Nitro-4-(trifluoromethyl)benzonitrile.
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Reactivity and Applications

2-Nitro-4-(trifluoromethyl)benzonitrile is a valuable intermediate in organic synthesis. The
electron-deficient nature of the aromatic ring, due to the nitro, trifluoromethyl, and nitrile groups,
makes it susceptible to nucleophilic aromatic substitution reactions. It serves as a building
block in the pharmaceutical and agrochemical sectors for producing biologically active
molecules.[1][6] Its primary documented use is in the synthesis of 2-nitro-4-
(trifluoromethyl)benzaldehyde.[2][7]

Safety and Handling

Hazard Identification:

o Harmful if swallowed, in contact with skin, or if inhaled.[10]
o Causes skin irritation and serious eye irritation.[10]

o May cause respiratory irritation.[10]

Precautionary Measures:

e Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust. Wash hands
and exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this
product.[10][11]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[10] An N95 dust mask is recommended.

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Keep away
from incompatible materials such as strong oxidizing agents.[5][8][10]

First Aid:

» Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. If irritation persists, seek medical attention.[10]

» Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[10]
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[10]

 Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[10]

This information is intended for trained professionals and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always consult the latest SDS before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329358#physical-and-chemical-properties-of-2-
nitro-4-trifluoromethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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